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For researchers, scientists, and drug development professionals, understanding the nuanced
differences in protein-protein interactions among isoforms of the RNA-binding motif protein 10
(RBM10) is critical for elucidating its role in cellular processes and disease. This guide provides
a comparative analysis of the known interactomes of RBM10 isoforms, supported by
experimental methodologies and visualizations to facilitate further research and therapeutic
development.

Introduction to RBM10 and its Isoforms

RNA-binding motif protein 10 (RBM10) is a crucial regulator of alternative splicing, a
fundamental process for generating proteomic diversity.[1][2] The RBM10 gene, located on the
X chromosome, gives rise to multiple protein isoforms through alternative splicing of its own
pre-mRNA.[1][3] The two most predominantly studied isoforms are RBM10v1 (the full-length
canonical isoform) and RBM10v2, which lacks a 77-amino acid domain encoded by exon 4.[4]
This structural difference, particularly within the first RNA Recognition Motif (RRM1), suggests
that the two isoforms may have distinct RNA binding specificities and, consequently, different
protein interactors and functions.[3][5] Indeed, emerging evidence suggests that RBM10
isoforms can have opposing roles in cellular processes such as proliferation and apoptosis.[5]

Comparative Analysis of RBM10 Isoform
Interactomes
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A direct, quantitative, side-by-side comparison of the interactomes of RBM10v1 and RBM10v2
from a single, comprehensive study is not yet available in the published literature. This
represents a significant knowledge gap in the field. However, by synthesizing data from various
studies that have identified RBM10 protein-protein interactions, a qualitative comparison can
be constructed. Many studies, unfortunately, do not specify the isoform used or employ
antibodies that may not distinguish between them.

The following table summarizes the known protein interactors of RBM10, noting the isoform
when specified in the source literature.
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. . Function of Experimental
Interacting Protein RBM10 Isoform(s)
Interactor Method
Spliceosomal
Components
Splicing factor,
SF1 involved in pre-mRNA  Unspecified Yeast two-hybrid[3]
splicing
Splicing factor,
U2AF involved in 3'-splice Unspecified Yeast two-hybrid[3]
site recognition
Spliceosomal RNA - ]
DHX15/PRP43 ] Unspecified Yeast two-hybrid[3]
helicase
Ribosomal Proteins
Ribosomal protein,
-~ Co-IP/Mass
uL18 (RPL5) component of the 60S  Unspecified
) Spectrometry[6]
subunit
Ribosomal protein,
N Co-IP/Mass
uL5 (RPL11) component of the 60S  Unspecified
) Spectrometry[6]
subunit
Transcription & Cell
Cycle Regulation
o Co-
Transcription factor, -~ S
c-Myc ) Unspecified Immunoprecipitation[6
oncoprotein
]
E3 ubiquitin ligase, Co-
MDM2 negative regulator of Unspecified Immunoprecipitation[3
pS3 ]
N Functional
p53 Tumor suppressor Unspecified o
Association[3]
Other Interactors
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] A GTPase-activating
FilGAP

. Protein Interaction
Unspecified

protein for Rac Study[7]
Deubiquitinase - Protein Interaction
2A-DUB Unspecified
complex Study[7]
i Co-
o RBM10 (wild-type) o
SRSF2 Splicing factor Immunoprecipitation[3

and C761Y mutant

Key Signaling Pathways Involving RBM10

RBM10 has been implicated in several critical signaling pathways that regulate cell fate. The

diagrams below illustrate some of these interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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